Cas no 2034402-59-8 (N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine)

• Product Name: N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine
• CAS No: 2034402-59-8
• MF: C₁₅H₁₈N₆O₂
• MW: 314.3424
• CID: 5349456
• Update Time: 2025-08-05

N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-pyrimidin-2-ylmethanone
• (3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone
• N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine

• Inchi： 1S/C15H18N6O2/c1-20(2)12-8-16-9-13(19-12)23-11-4-7-21(10-11)15(22)14-17-5-3-6-18-14/h3,5-6,8-9,11H,4,7,10H2,1-2H3
• InChI Key： BFNVLCFINFGGNB-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N(C([H])([H])[H])C([H])([H])[H])N=1)C1([H])C([H])([H])N(C(C2=NC([H])=C([H])C([H])=N2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3

Additional information on N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine

Introduction to N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine (CAS No. 2034402-59-8)

N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034402-59-8, represents a novel molecular structure with potential applications in drug discovery and therapeutic development. The intricate architecture of this molecule, featuring a pyrazine core modified with pyrrolidinyl and pyrimidine units, positions it as a candidate for further exploration in medicinal chemistry.

The structural features of N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine make it an intriguing subject for research. The presence of multiple heterocyclic rings suggests that this compound may exhibit diverse biological activities. Specifically, the pyrimidine moiety is often associated with nucleoside analogs, which are known for their roles in antiviral and anticancer therapies. Meanwhile, the pyrrolidine ring can contribute to the compound's solubility and bioavailability, making it a promising candidate for pharmacological studies.

In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. The complex structure of N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine aligns well with this trend. Its ability to engage with various receptors and enzymes could make it a valuable tool in the fight against complex diseases such as cancer and neurodegenerative disorders. Current research is focusing on elucidating its mechanism of action and identifying potential therapeutic applications.

One of the most exciting aspects of N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amine is its potential as a scaffold for drug design. By modifying its core structure, chemists can fine-tune its properties to enhance its efficacy and reduce side effects. This flexibility makes it an attractive candidate for high-throughput screening and virtual ligand docking studies. Such computational approaches have revolutionized drug discovery by allowing researchers to predict the binding affinity of compounds to biological targets before conducting expensive wet-lab experiments.

The synthesis of N,N-dimethyl-6-{[1-(pyrimidine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazin-2-amines presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, are being employed to streamline the process. These methods not only improve efficiency but also reduce waste, making them more environmentally friendly.

From a biological perspective, the compound's potential therapeutic benefits are still being explored. Initial studies have shown that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its ability to cross the blood-brain barrier suggests that it could be used to treat central nervous system disorders. Further preclinical studies are needed to validate these findings and determine the optimal dosing regimens.

The development of novel drug candidates like N,N-dimethyl-6-{[1-(pyrimidine-carbonyl)pyrrolidinyl]oxy}pyrazine 2-amines is a testament to the power of interdisciplinary research. Collaboration between chemists, biologists, and pharmacologists is essential for translating laboratory discoveries into clinical therapies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation treatments.

In conclusion, N,N-dimethyl 6 {[1 ( pyrimidine 2 carbonyl ) pyrrolidinyloxy ] } pyrazine 2 amine ( CAS No . 2034402598 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features and biological activities make it an attractive candidate for further investigation . As research progresses , we can expect to see more applications emerging from this innovative molecule . The continued exploration of such compounds will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide .